Cas no 57248-38-1 (Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)-2-thienyl-)
57248-38-1 structure
Product Name:Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)-2-thienyl-
CAS No:57248-38-1
MF:C13H14OS2
MW:250.379661083221
CID:345999
PubChem ID:71444246
Update Time:2025-04-19
Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)-2-thienyl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)-2-thienyl-
- (4-ethyl-2,5-dimethylthiophen-3-yl)-thiophen-2-ylmethanone
- (4-Ethyl-2,5-dimethylthiophen-3-yl)(thiophen-2-yl)methanone
- DTXSID80853036
- 57248-38-1
-
- Inchi: 1S/C13H14OS2/c1-4-10-8(2)16-9(3)12(10)13(14)11-6-5-7-15-11/h5-7H,4H2,1-3H3
- InChI Key: FRSRAMVDHPDBPS-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C(C2=CC=CS2)=O)C(=C1C)CC
Computed Properties
- Exact Mass: 250.04872
- Monoisotopic Mass: 250.04860741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 17.07
Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)-2-thienyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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